![molecular formula C9H12O3S B145912 2-Mesitylenesulfonic acid CAS No. 3453-83-6](/img/structure/B145912.png)
2-Mesitylenesulfonic acid
Overview
Description
2-Mesitylenesulfonic acid (MSA) is a strong organic acid that is widely used as a catalyst in organic reactions. It is a colorless to light yellow liquid that is soluble in water and most organic solvents. MSA is a versatile acid that has found applications in various fields such as pharmaceuticals, agrochemicals, polymers, and materials science.
Scientific Research Applications
Proton Conductivity
- Mesitylenesulfonic acid dihydrate exhibits notable proton conductivity, essential for various applications in materials science. It shows conductivity of (2.4±0.3) · 10−5 Ohm−1 cm−1 at 298 K, highlighting its potential in electrical and electrochemical systems (Pisareva et al., 2008).
In Bismuth Oxido-clusters Formation
- When Bi(2)O(3) is treated with 2-mesitylenesulfonic acid, it results in the formation of polynuclear bismuth oxido-clusters. This process highlights its role in the synthesis of complex inorganic structures, which could be pivotal in material science and catalysis research (Andrews et al., 2012).
Synthesis of Aminopurinium Salts
- This compound is used in preparing 1-aminopurinium mesitylenesulfonates. This application is vital in the field of organic chemistry and pharmaceutical research, demonstrating its utility in synthesizing complex organic compounds (Kos et al., 2010).
C-C Cross-Coupling Reactions
- The derivative of this compound is used in palladium-mediated C-C cross-coupling reactions. This indicates its importance in organic synthesis, particularly in creating specialized organic molecules (Lakshman et al., 2002).
Synthesis of Triazolo[1,5-a]Pyridines
- 1-Amino-3-methylpyridinium mesitylenesulfonate, a derivative of this compound, is utilized in synthesizing 2-aryl-8-methyl[1,2,4]triazolo[1,5-a]pyridines. This reaction is significant in heterocyclic chemistry and the development of potential pharmaceuticals (Guolin & Yongzhou, 2002).
Peptide Synthesis
- NG-mesitylene-2-sulfonylarginine, derived from this compound, has been used in synthesizing peptides like hypothalamic substance P and neurotensin. This application is crucial in biochemistry and pharmacology (Yajima et al., 2009).
Safety and Hazards
2-Mesitylenesulfonic acid is corrosive and can cause severe skin burns and eye damage . It may also cause respiratory irritation . Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
2,4,6-Trimethylbenzenesulfonic acid, also known as 2-Mesitylenesulfonic acid, is a significant organic compound. It is primarily used in the production of methanesulfonic acid and various intermediates in pharmaceuticals and pesticides .
Mode of Action
The compound interacts with its targets through chemical reactions. It is often used as a reagent in organic synthesis reactions . The exact mode of action can vary depending on the specific reaction and the other compounds involved.
Biochemical Pathways
The specific biochemical pathways affected by 2,4,6-Trimethylbenzenesulfonic acid can vary widely depending on its use. In general, it is involved in the synthesis of other compounds, and therefore, its effects can be seen in the pathways where these compounds play a role .
Action Environment
The action, efficacy, and stability of 2,4,6-Trimethylbenzenesulfonic acid can be influenced by various environmental factors. These can include temperature, pH, and the presence of other chemicals. For example, it is typically stored in a dry environment at a temperature between 2-8°C .
properties
IUPAC Name |
2,4,6-trimethylbenzenesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O3S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H3,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXFQSRIDYRFTJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20188076 | |
Record name | Mesitylene-2-sulphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20188076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3453-83-6 | |
Record name | 2,4,6-Trimethylbenzenesulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3453-83-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Mesitylene-2-sulfonic acid dihydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003453836 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Mesitylenesulfonic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5233 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Mesitylene-2-sulphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20188076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Mesitylene-2-sulphonic acid, dihydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.346 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | MESITYLENE-2-SULFONIC ACID DIHYDRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B7T8KN72DC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of 2-Mesitylenesulfonic acid influence its reactivity towards photooxidation with alkaline hypochlorite?
A1: The research indicates that this compound, similar to p-cumenesulfonic acid, undergoes faster photooxidation compared to 1- and 2-naphthalenesulfonic acids when exposed to alkaline hypochlorite []. This suggests that the presence and position of methyl substituents on the aromatic ring may play a role in influencing the rate of oxidation. The study proposes that this faster degradation could be attributed to the electron-donating nature of the methyl groups, making the aromatic ring more susceptible to attack by reactive species like hydroxyl radicals generated during the photooxidation process []. Further investigation into the electronic and steric effects of substituents on the aromatic ring would be needed to confirm this hypothesis.
Q2: What are the identified intermediate products formed during the photooxidation of this compound with alkaline hypochlorite?
A2: While the study doesn't explicitly detail the specific intermediates for this compound, it highlights that the photooxidation process, in general, can lead to various intermediary oxidation products []. These products can include:
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